
2-Methoxy-5-sulfamoylbenzoic Acid-d3
certificate of analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-Methoxy-5-sulfamoylbenzoic

Acid-d3

Cat. No.: B1147349 Get Quote

Technical Guide: 2-Methoxy-5-sulfamoylbenzoic
Acid-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical profile of 2-Methoxy-
5-sulfamoylbenzoic Acid-d3, a labeled metabolite of the antipsychotic drug Sulpiride. The

information is compiled to assist in research and development, ensuring the quality and

integrity of experimental results.

Physicochemical and Analytical Data
The following tables summarize the key physical, chemical, and analytical data for 2-Methoxy-
5-sulfamoylbenzoic Acid-d3 and its non-deuterated analogue.

Table 1: General Information
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Property Value Source

Chemical Name
2-Methoxy-5-sulfamoylbenzoic

Acid-d3
Pharmaffiliates[1]

CAS Number 123958-85-0
Pharmaffiliates, LGC

Standards[1][2]

Unlabelled CAS Number 22117-85-7 LGC Standards[2]

Molecular Formula C₈H₆D₃NO₅S Pharmaffiliates[1]

Molecular Weight 234.24 g/mol Pharmaffiliates[1]

Table 2: Computed Properties of 2-Methoxy-5-
sulfamoylbenzoic Acid

Property Value

Molecular Weight 231.23 g/mol [3][4]

Monoisotopic Mass 231.02014356 Da[3]

XLogP3-AA -0.3[3]

Topological Polar Surface Area 115 Å²[3]

Heavy Atom Count 15[3]

Complexity 333[3]

Table 3: Specifications of Related Compounds
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Product Purity Melting Point Analytical Method

2-Methoxy-5-

sulfamoylbenzoic Acid
>97.0% 220.0 to 224.0 °C HPLC[5]

Methyl 2-methoxy-5-

sulfamoylbenzoate
98% 175-177 °C (lit.) Not Specified

Methyl 2-methoxy-5-

aminosulfonyl

benzoate

99.2% Not Specified HPLC[6]

2-methoxy-5-

sulfamoyl methyl

benzoate

99.51% - 99.66% Not Specified HPLC[7][8]

Experimental Protocols
Detailed methodologies for the characterization and quality control of 2-Methoxy-5-
sulfamoylbenzoic Acid-d3 are crucial for its application in research. The following are typical

protocols for the analytical techniques mentioned in the context of this compound and its

analogues.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
Objective: To determine the purity of 2-Methoxy-5-sulfamoylbenzoic Acid-d3 and quantify

any impurities.

Instrumentation:

HPLC system with a UV detector

Column: ODS C18, 4.6 x 250 mm[6]

Mobile Phase: A mixture of methanol and water. A common ratio found for a related

compound is 200 ml of methanol and 700 ml of water[7][8].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.tcichemicals.com/OP/en/p/M2771
https://pdfs.semanticscholar.org/1154/8d3a324660aa9ba5c21dfc27dea879381784.pdf?skipShowableCheck=true
https://patents.google.com/patent/CN105646295A/en
https://patents.google.com/patent/CN105439915A/en
https://www.benchchem.com/product/b1147349?utm_src=pdf-body
https://www.benchchem.com/product/b1147349?utm_src=pdf-body
https://www.benchchem.com/product/b1147349?utm_src=pdf-body
https://pdfs.semanticscholar.org/1154/8d3a324660aa9ba5c21dfc27dea879381784.pdf?skipShowableCheck=true
https://patents.google.com/patent/CN105646295A/en
https://patents.google.com/patent/CN105439915A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flow Rate: 1.0 mL/min[7][8]

Detection Wavelength: 240 nm or 254 nm[6][7][8]

Injection Volume: 10 µL

Column Temperature: Ambient

Procedure:

Standard Preparation: Accurately weigh and dissolve a known amount of 2-Methoxy-5-
sulfamoylbenzoic Acid-d3 reference standard in the mobile phase to prepare a stock

solution.

Sample Preparation: Prepare the sample solution by dissolving the test article in the mobile

phase to a similar concentration as the standard solution.

Chromatographic Run: Inject the standard and sample solutions into the HPLC system.

Data Analysis: The purity is calculated by comparing the peak area of the main component to

the total peak area of all components in the chromatogram.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
Objective: To confirm the chemical structure of 2-Methoxy-5-sulfamoylbenzoic Acid-d3 and

assess its isotopic enrichment.

Instrumentation:

NMR Spectrometer (e.g., 400 MHz)

Solvent: Deuterated solvent such as CDCl₃ (for related compounds)[6] or DMSO-d₆.

Internal Standard: Tetramethylsilane (TMS)

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://patents.google.com/patent/CN105646295A/en
https://patents.google.com/patent/CN105439915A/en
https://pdfs.semanticscholar.org/1154/8d3a324660aa9ba5c21dfc27dea879381784.pdf?skipShowableCheck=true
https://patents.google.com/patent/CN105646295A/en
https://patents.google.com/patent/CN105439915A/en
https://www.benchchem.com/product/b1147349?utm_src=pdf-body
https://www.benchchem.com/product/b1147349?utm_src=pdf-body
https://www.benchchem.com/product/b1147349?utm_src=pdf-body
https://pdfs.semanticscholar.org/1154/8d3a324660aa9ba5c21dfc27dea879381784.pdf?skipShowableCheck=true
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Dissolve a small amount of the sample in the deuterated solvent.

¹H NMR Acquisition: Acquire the proton NMR spectrum. The absence or significant reduction

of the methoxy signal at approximately 3.8 ppm would confirm deuterium incorporation.

¹³C NMR Acquisition: Acquire the carbon-13 NMR spectrum to confirm the carbon framework

of the molecule.

Data Analysis: Analyze the chemical shifts, integration values, and coupling patterns to

confirm the structure. The isotopic purity can be estimated from the reduction in the integral

of the methoxy proton signal relative to other non-deuterated protons in the molecule.

Visualizations
The following diagrams illustrate the quality control workflow and the key properties of 2-
Methoxy-5-sulfamoylbenzoic Acid-d3.
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Caption: Quality control workflow for 2-Methoxy-5-sulfamoylbenzoic Acid-d3.
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Identifiers

Application

Quality Control

2-Methoxy-5-sulfamoylbenzoic Acid-d3

CAS: 123958-85-0

Formula: C₈H₆D₃NO₅S

MW: 234.24
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Purity (HPLC)
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Caption: Key properties of 2-Methoxy-5-sulfamoylbenzoic Acid-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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